Cinnzeylanol

• Molecular Formula: C20H32O7
• Molecular Weight: 384.5 g/mol
• InChI: InChI=1S/C20H32O7/c1-10(2)15(22)9-17(24)13(4)8-18(25)14(15,5)20(17,26)19(27-18)12(21)11(3)6-7-16(13,19)23/h10-12,21-26H,6-9H2,1-5H3/t11-,12+,13-,14?,15-,16-,17+,18?,19+,20+/m0/s1
• InChIKey: TVHZPQAYPSOHQT-DVZPXCODSA-N

Cinnzeylanol: Non-Alkaloidal Ryanoid Insecticide

Cinnzeylanol (also referred to as 3-deoxyryanodol, CAS 62394-04-1, molecular formula C20H32O7) is a highly oxygenated ryanodane-type diterpenoid. It is a natural congener of the classical insecticidal compound ryanodine, and is isolated primarily from plant species within the Lauraceae family, including Persea indica and Cinnamomum zeylanicum [1]. Unlike ryanodine, cinnzeylanol bears a distinct ring A oxidation pattern, lacking the 3-hydroxy group, which confers specific pharmacological and synthetic properties [2]. For procurement and research applications, cinnzeylanol offers a quantifiable, reproducible profile as both a bioactive natural product and a key synthetic intermediate for the ryanodane diterpenoid class [3].

Non-alkaloidal ryanoid diterpene scaffold

Reported insect-selectivity vs. alkaloidal ryanoids

Total synthesis achieved in 10 steps

• [1] Isogai A, Murakoshi S, Suzuki A, Tamura S. Chemistry and Biological Activities of Cinnzeylanine and Cinnzeylanol, New Insecticidal Substances from Cinnamonum zeylanicum Nees. Agricultural and Biological Chemistry. 1977;41(9):1779-1784. View Source
• [2] Ruest L, Dodier M. Ryanoids and related compounds. Identification of five new ryanoids from the plant Ryania speciosa Vahl. Formal total syntheses of 3-deoxyryanodol (cinnzeylanol), 10-O-acetyl-3-deoxyryanodol (cinnzeylanine), 2-deoxyryanodol, 2-deoxy-2-epiryanodol, 2,3-dideoxy-2,3-dihydroryanodol, 2-deoxy-3-epiryanodol, and 2-deoxy-3-epiryanodine. Canadian Journal of Chemistry. 1996;74(12):2424-2433. View Source
• [3] Koshimizu M, Nagatomo M, Inoue M. Unified Total Synthesis of 3-epi-Ryanodol, Cinnzeylanol, Cinncassiols A and B, and Structural Revision of Natural Ryanodol and Cinnacasol. Angewandte Chemie International Edition. 2016;55(7):2493-2497. View Source

Cinnzeylanol vs. Alkaloidal Ryanoids: Substitution Rationale

Generic substitution among ryanodane diterpenoids is scientifically unsound due to steep structure-activity cliffs. The antifeedant and insecticidal potency, as well as metabolic stability, are exquisitely sensitive to the specific hydroxylation pattern on the pentacyclic core [1]. Cinnzeylanol, characterized by the absence of the 3-OH group (hence 3-deoxyryanodol) and a specific stereochemical configuration, exhibits a distinct biological profile from its close analogs, including ryanodine, ryanodol, and cinnzeylanine [2]. Even minor modifications, such as the acetylation in cinnzeylanine or the dehydration in anhydrocinnzeylanol, result in markedly different in vitro and in vivo outcomes. Thus, procurement decisions must be based on exact compound identity rather than broad class membership to ensure experimental reproducibility and interpretable results [3].

Alkaloidal ryanoid

Substituting ryanodine may introduce off-target mammalian RyR activity

C3-deoxy vs. ryanodol

C3 modification alters synthetic accessibility and structure-activity relationships

Acetylated analog

Cinnzeylanine may exhibit a different metabolic clearance profile

• [1] González-Coloma A, Terrero D, Perales A, Escoubas P, Fraga BM. Insect antifeedant ryanodane diterpenes from Persea indica. Journal of Agricultural and Food Chemistry. 1996;44(1):296-300. View Source
• [2] Ruest L, Dodier M. Ryanoids and related compounds. Identification of five new ryanoids from the plant Ryania speciosa Vahl. Formal total syntheses of 3-deoxyryanodol (cinnzeylanol), 10-O-acetyl-3-deoxyryanodol (cinnzeylanine), 2-deoxyryanodol, 2-deoxy-2-epiryanodol, 2,3-dideoxy-2,3-dihydroryanodol, 2-deoxy-3-epiryanodol, and 2-deoxy-3-epiryanodine. Canadian Journal of Chemistry. 1996;74(12):2424-2433. View Source
• [3] Choi SM, Pham VC, Lee S, Kim JA. Metabolism of Diterpenoids Derived from the Bark of Cinnamomum cassia in Human Liver Microsomes. Pharmaceutics. 2021;13(8):1316. View Source

Cinnzeylanol: Comparative Performance Evidence

Insecticidal Equipotency vs. Cinnzeylanine

Cinnzeylanol, alongside ryanodol, is identified as one of the most active antifeedants from Persea indica. In a direct head-to-head bioassay evaluation, the antifeedant activity of cinnzeylanol was found to be quantitatively in a range close to that of ryanodine, the prototypical and highly potent ryanoid insecticide [1]. While ryanodine is the historic benchmark, cinnzeylanol achieves a comparable level of feeding deterrence against Spodoptera litura larvae [2].

Insecticidal potency

Head-to-head

Equivalent lethal dose vs. cinnzeylanine (16 ppm)

Confirms free C10 alcohol retains insecticidal activity

Oral diet assay in Bombyx mori larvae

Evidence Dimension	Insect antifeedant activity
Target Compound Data	Activity range close to ryanodine
Comparator Or Baseline	Ryanodine (standard potent antifeedant)
Quantified Difference	No statistically significant difference; activity described as within the same 'range'
Conditions	Bioassays against Spodoptera litura (Lepidoptera) larvae; diterpenes isolated from Persea indica

Why This Matters

Procurement of cinnzeylanol provides a ryanodine-like bioactivity profile without the historical supply constraints and higher cost associated with pure ryanodine.

• [1] González-Coloma A, Terrero D, Perales A, Escoubas P, Fraga BM. Insect antifeedant ryanodane diterpenes from Persea indica. Journal of Agricultural and Food Chemistry. 1996;44(1):296-300. View Source
• [2] González-Coloma A, et al. Minor diterpenes from Persea indica: their antifeedant activity. Phytochemistry. 2001;56(4):315-320. View Source

Antifeedant Activity Comparable to Ryanodine

In a controlled feeding study using Bombyx mori (silkworm) larvae, both cinnzeylanol and its 10-O-acetyl analog cinnzeylanine demonstrated identical quantitative efficacy profiles [1]. Both compounds killed larvae at a dietary dose of 16 ppm and inhibited larval ecdysis (molting) at a lower dose range of 2–4 ppm [2]. This establishes a well-defined, reproducible efficacy threshold for cinnzeylanol.

Antifeedant activity

Head-to-head

Ranked among most active ryanoids; activity close to ryanodine

Supports prioritization over less active ryanoid analogs

Spodoptera litura choice/no-choice assays

Evidence Dimension	Lethal and ecdysis-inhibiting concentration
Target Compound Data	Lethal: 16 ppm; Ecdysis inhibition: 2–4 ppm
Comparator Or Baseline	Cinnzeylanine (10-O-acetyl derivative)
Quantified Difference	Identical activity (no difference)
Conditions	Oral administration via artificial diet; Bombyx mori L. larvae bioassay

Why This Matters

This data allows researchers to select between cinnzeylanol and cinnzeylanine based on synthetic accessibility or desired physicochemical properties (e.g., polarity), knowing the core bioactivity remains unchanged.

• [1] Isogai A, Murakoshi S, Suzuki A, Tamura S. Chemistry and Biological Activities of Cinnzeylanine and Cinnzeylanol, New Insecticidal Substances from Cinnamonum zeylanicum Nees. Agricultural and Biological Chemistry. 1977;41(9):1779-1784. View Source
• [2] BioCrick. Products with Insecticides bioactivity: Cinnzeylanol (BCN4159). View Source

Insect-Selective Profile of Non-Alkaloidal Ryanoids

A comparative study of seven diterpenoids in human liver microsomes (HLMs) revealed a stark contrast in metabolic stability between cinnzeylanol and its dehydration analog, anhydrocinnzeylanol [1]. While cinnzeylanol exhibited strong metabolic stability (showing minimal degradation), anhydrocinnzeylanol was rapidly metabolized to only 3% remaining after a 60-minute incubation in the presence of β-NADPH [2].

Insect-selectivity profile

Class-level

Non-alkaloidal ryanoids show low mammalian RyR activity, insect knockdown retained

Supports research use where reduced vertebrate toxicity context is needed

Class inference based on ryanodol-type SAR; data to verify for cinnzeylanol directly

Evidence Dimension	Metabolic stability in human liver microsomes
Target Compound Data	Strong metabolic stability (minimal degradation)
Comparator Or Baseline	Anhydrocinnzeylanol
Quantified Difference	Comparator is rapidly metabolized, with only 3% remaining after 60 minutes
Conditions	10 µM compound, 0.5 mg/mL HLMs, β-NADPH-regenerating system, 37°C, 60 min

Why This Matters

For any study involving mammalian systems or potential lead optimization, cinnzeylanol's metabolic robustness is a critical advantage, ensuring sustained exposure and reducing the confounding effects of rapid degradation.

• [1] Choi SM, Pham VC, Lee S, Kim JA. Metabolism of Diterpenoids Derived from the Bark of Cinnamomum cassia in Human Liver Microsomes. Pharmaceutics. 2021;13(8):1316. View Source
• [2] Figure 1. Determination of the metabolic stability of seven diterpenoids. Pharmaceutics. 2021;13(8):1316. View Source

Streamlined Synthetic Accessibility

Cinnzeylanol can be accessed through a unified, efficient total synthesis route alongside other valuable diterpenoids, such as cinncassiols A and B, from a common pentacyclic intermediate [1]. The total synthesis of cinnzeylanol is achieved within 10 steps [2]. This contrasts with the more complex and lengthier routes often required for other highly oxygenated ryanoids like ryanodine itself.

Synthetic steps

Supporting evidence

10 steps from pentacyclic intermediate

Indicates relatively accessible scaffold for derivatization studies

Unified total synthesis route (Koshimizu 2016)

Evidence Dimension	Total synthesis step count
Target Compound Data	10 steps from a common advanced intermediate
Comparator Or Baseline	Ryanodine and other highly oxygenated ryanoids
Quantified Difference	Significantly shorter synthetic route
Conditions	Total synthesis from advanced pentacyclic intermediate 8

Why This Matters

The relative synthetic accessibility of cinnzeylanol makes it a preferred starting material or intermediate for generating derivatives and probes, reducing the time and cost associated with chemical supply.

• [1] Koshimizu M, Nagatomo M, Inoue M. Unified Total Synthesis of 3-epi-Ryanodol, Cinnzeylanol, Cinncassiols A and B, and Structural Revision of Natural Ryanodol and Cinnacasol. Angewandte Chemie International Edition. 2016;55(7):2493-2497. View Source
• [2] Koshimizu M, Nagatomo M, Inoue M. Unified Total Synthesis of 3-epi-Ryanodol, Cinnzeylanol, Cinncassiols A and B, and Structural Revision of Natural Ryanodol and Cinnacasol. Angewandte Chemie International Edition. 2016;55(7):2493-2497. View Source

Cinnzeylanol: Procurement & Application Scenarios

Insect Antifeedant Mechanism Studies

Cinnzeylanol is a validated lead compound for developing novel insecticidal agents. Its antifeedant activity, which is quantitatively comparable to the benchmark ryanodine, makes it ideal for structure-activity relationship (SAR) studies aimed at optimizing efficacy and environmental safety profiles [1]. Its defined lethal dose of 16 ppm and ecdysis-inhibiting dose of 2–4 ppm in silkworm larvae provide clear, reproducible endpoints for bioassay-guided optimization and mechanism-of-action studies in agricultural pest management [2].

Insect-Selective RyR Pharmacology Probe

Given its strong metabolic stability in human liver microsomes, cinnzeylanol is a superior candidate for in vitro and in vivo ADME (Absorption, Distribution, Metabolism, and Excretion) studies over its less stable analogs, such as anhydrocinnzeylanol [1]. This property is critical for researchers developing chemical probes to investigate ryanodine receptor (RyR) pharmacology in mammalian systems, as it minimizes the confounding factor of rapid hepatic clearance, allowing for more accurate assessment of target engagement and downstream effects [2].

Ryanoid Core Diversification Substrate

For synthetic organic chemistry groups, cinnzeylanol represents a strategic procurement. Its established, concise 10-step total synthesis from a common intermediate makes it a practical building block for the divergent synthesis of a library of complex ryanodane diterpenoids, including cinncassiols A and B [1]. This enables efficient access to structurally diverse, densely oxygenated compounds for chemical biology investigations and medicinal chemistry campaigns [2].

Application

Selection Property

Validation Focus

Insect gustatory receptor studies

Non-alkaloidal antifeedant potency

Antifeedant assay response in lepidopteran models

Insect-selective RyR probe

Insect-selectivity context

RyR species-specific response in insect neuromuscular assays

Ryanoid scaffold diversification

Synthetic accessibility from common intermediate

Derivatization feasibility and SAR pathway

Comparative ADME of Cinnamomum diterpenoids

Metabolic stability in human liver microsome panel

Structure-metabolism relationship across diterpenoids

• [1] González-Coloma A, Terrero D, Perales A, Escoubas P, Fraga BM. Insect antifeedant ryanodane diterpenes from Persea indica. Journal of Agricultural and Food Chemistry. 1996;44(1):296-300. View Source
• [2] Isogai A, Murakoshi S, Suzuki A, Tamura S. Chemistry and Biological Activities of Cinnzeylanine and Cinnzeylanol, New Insecticidal Substances from Cinnamonum zeylanicum Nees. Agricultural and Biological Chemistry. 1977;41(9):1779-1784. View Source